2-Acetamido-4,4-difluorobutanoic acid

• IUPAC Name: 2-acetamido-4,4-difluorobutanoic acid
• InChI: InChI=1S/C6H9F2NO3/c1-3(10)9-4(6(11)12)2-5(7)8/h4-5H,2H2,1H3,(H,9,10)(H,11,12)
• InChI Key: AIYKGOSTMLCYTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CC(F)F)C(=O)O
• Molecular Formula: C6H9F2NO3
• Molecular Weight: 181.14 g/mol

Description

“2-Acetamido-4,4-difluorobutanoic acid” is a chemical compound with the formula C6H9F2NO3. It is available for purchase from various chemical suppliers.

Scientific Research Applications

pH Imaging Using Hyperpolarized $^{13}C$13C MRI

• Application in pH Imaging : N-(2-Acetamido)-2-aminoethanesulfonic acid (ACES), a related Good's buffer, has been utilized in pH imaging leveraging hyperpolarized $^{13}C$13C magnetic resonance spectroscopy. This technique enables rapid NMR- and MRI-based pH measurements by capitalizing on the sensitive pH-dependence of its $^{13}C$13C chemical shift within the physiological range. Such applications are crucial for in vivo studies of pH-related physiological and pathological processes (Flavell et al., 2015).

Synthesis and Oxidative Reactions

• Synthesis of Oxidative Reagents : The synthesis and application of 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate and its oxyl radical counterpart for oxidative reactions have been explored. These compounds, derived from the reaction of 4-amino-2,2,6,6-tetramethylpiperidine, demonstrate broad utility in oxidizing alcohols to carbonyl derivatives and serve as environmentally friendly oxidants due to their metal-free and non-toxic nature (Mercadante et al., 2013).

Electrochemical Oxidation

• Catalyzed Oxidation to Carboxylic Acids : A method involving 4-acetamido-2,2,6,6-tetramethylpiperidin-1-oxyl (ACT) as a mediator has been developed for the electrochemical oxidation of alcohols and aldehydes to carboxylic acids. This process is noted for its mild conditions, enabling the retention of stereochemistry adjacent to the site of oxidation, and illustrates the compound's potential in synthesizing pharmacologically relevant intermediates (Rafiee et al., 2018).

Fluorescent Probes for Carbonyl Compounds

• Detection of Carbonyl Compounds : The development of a new fluorescent probe, 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide (DNSAOA), has been reported for the trace measurement of carbonyl compounds in water samples. This probe allows for sensitive detection of formaldehyde, acetaldehyde, propionaldehyde, and acetone, highlighting its application in environmental monitoring and analytical chemistry (Houdier et al., 2000).